Cas no 1804726-49-5 (2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine)

2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine is a halogenated pyridine derivative with a reactive bromomethyl group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both difluoromethyl and fluorine substituents enhances its utility in the development of bioactive compounds, particularly in modulating electronic and steric properties. The amino group provides a versatile handle for further functionalization, enabling diverse derivatization pathways. Its structural features are advantageous for designing molecules with improved metabolic stability and binding affinity. This compound is particularly relevant in medicinal chemistry for the synthesis of fluorinated heterocycles, where precise halogen placement is critical for target engagement. Proper handling is required due to the reactivity of the bromomethyl moiety.

2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine structure

1804726-49-5 structure

Product Name:2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine

CAS No:1804726-49-5

MF:C₇H₆BrF₃N₂

MW:255.035151004791

CID:4854879

Update Time:2025-10-28

2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine
- Inchi： 1S/C7H6BrF3N2/c8-1-3-4(9)2-13-7(12)5(3)6(10)11/h2,6H,1H2,(H2,12,13)
- InChI Key： JPGNSTSRWFTCHP-UHFFFAOYSA-N
- SMILES： BrCC1C(=CN=C(C=1C(F)F)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 170
XLogP3: 1.8
Topological Polar Surface Area: 38.9

2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029067739-1g	2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine	1804726-49-5	97%	1g	$1,475.10	2022-04-01

2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine Related Literature

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Additional information on 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine

Recent Advances in the Study of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine (CAS: 1804726-49-5)

The compound 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine (CAS: 1804726-49-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique bromomethyl and difluoromethyl substituents, serves as a versatile intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine as a key building block for the synthesis of selective kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The presence of the difluoromethyl group was found to enhance binding affinity, while the bromomethyl moiety allowed for further functionalization, enabling the creation of a diverse library of kinase-targeting compounds.

In addition to its applications in oncology, recent research has also investigated the antimicrobial properties of this compound. A study conducted by a team at the University of Cambridge revealed that 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine derivatives exhibit broad-spectrum activity against drug-resistant bacterial strains. The fluoropyridine core, combined with the bromomethyl and difluoromethyl groups, was shown to disrupt bacterial cell wall synthesis, offering a promising avenue for the development of new antibiotics.

The synthetic accessibility of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine has also been a focus of recent investigations. A 2024 paper in Organic Letters described an optimized, scalable synthesis route for this compound, utilizing a one-pot, multi-step reaction sequence. This advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical applications.

Looking ahead, researchers are exploring the potential of 2-Amino-4-(bromomethyl)-3-(difluoromethyl)-5-fluoropyridine in other therapeutic areas, including neurodegenerative diseases and inflammation. Preliminary data suggest that its derivatives may modulate key pathways involved in these conditions, though further studies are needed to validate these findings. The compound's unique chemical properties continue to make it a valuable tool in medicinal chemistry and drug discovery.